5-(2,5-Dimethoxyphenyl)nicotinic acid, 95%

• IUPAC Name: 5-(2,5-dimethoxyphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H13NO4/c1-18-11-3-4-13(19-2)12(6-11)9-5-10(14(16)17)8-15-7-9/h3-8H,1-2H3,(H,16,17)
• InChI Key: XOCFACRHEXSOFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CC(=CN=C2)C(=O)O
• Molecular Formula: C14H13NO4
• DSSTOX Substance ID: DTXSID20672965
• Molecular Weight: 259.26 g/mol
• CAS RN: 1047046-06-9

Description

5-(2,5-Dimethoxyphenyl)nicotinic acid (5-DMNPA) is a synthetic derivative of nicotinic acid, an important biological molecule. It is a chiral molecule with two different enantiomers, but only the (R)-enantiomer is pharmacologically active. 5-DMNPA is used in a variety of scientific research applications, including biochemical and physiological studies, as well as laboratory experiments.

Mechanism of Action

5-(2,5-Dimethoxyphenyl)nicotinic acid, 95% acts as an agonist at nicotinic acetylcholine receptors, which are located in the brain, peripheral nervous system, and cardiovascular system. It binds to these receptors, causing them to become activated and producing a variety of biological effects. For example, activation of the nicotinic acetylcholine receptor in the brain can lead to an increase in the release of dopamine and other neurotransmitters, which can produce a variety of effects, including increased alertness and improved memory and cognitive function.
Biochemical and Physiological Effects
The activation of nicotinic acetylcholine receptors by 5-(2,5-Dimethoxyphenyl)nicotinic acid, 95% can lead to a variety of biochemical and physiological effects. For example, it can increase the release of dopamine and other neurotransmitters, which can lead to increased alertness, improved memory and cognitive function, and increased energy levels. Additionally, it can reduce cholesterol levels, increase blood flow, and reduce inflammation.

Advantages and Limitations for Lab Experiments

5-(2,5-Dimethoxyphenyl)nicotinic acid, 95% is a useful tool for laboratory experiments due to its ability to act as an agonist at nicotinic acetylcholine receptors. However, there are some limitations to its use in laboratory experiments. For example, it is not stable in aqueous solutions and can break down quickly, making it difficult to use in long-term experiments. Additionally, it is not very soluble in water, making it difficult to use in experiments that require a large amount of the compound.

Future Directions

The future of 5-(2,5-Dimethoxyphenyl)nicotinic acid, 95% research is promising. It has potential applications in a variety of scientific research applications, including biochemical and physiological studies, as well as laboratory experiments. Additionally, it could be used to study the effects of nicotine on the brain and cardiovascular system, as well as its ability to act as an agonist at nicotinic acetylcholine receptors. Additionally, future research could focus on the development of more stable and soluble forms of the compound for use in long-term experiments. Finally, research could focus on the development of new uses for 5-(2,5-Dimethoxyphenyl)nicotinic acid, 95%, such as the development of new drugs or treatments for various conditions.

Synthesis Methods

5-(2,5-Dimethoxyphenyl)nicotinic acid, 95% can be synthesized through a variety of methods, including the reaction of 2,5-dimethoxyphenylacetic acid with an aqueous solution of sodium hydroxide, followed by the addition of nicotinic acid. The reaction is then heated and stirred for several hours, and the resulting product is isolated and purified. Other methods of synthesis include the Wittig reaction, the reaction of 2,5-dimethoxyphenylacetic acid with sodium hydroxide and the reaction of 2,5-dimethoxyphenylacetic acid with sodium borohydride.

Scientific Research Applications

5-(2,5-Dimethoxyphenyl)nicotinic acid, 95% is used in a variety of scientific research applications, including biochemical and physiological studies. It has been used to study the effects of nicotinic acid on the body, as well as its ability to reduce cholesterol levels. It has also been used to study the effects of nicotine on the brain and its ability to act as an agonist at nicotinic acetylcholine receptors. Additionally, 5-(2,5-Dimethoxyphenyl)nicotinic acid, 95% has been used to study the effects of nicotine on the cardiovascular system, as well as its ability to act as an agonist at nicotinic acetylcholine receptors.